4-Bromo-5-methyl-1H-indazole
Overview
Description
“4-Bromo-5-methyl-1H-indazole” is a chemical compound with the CAS Number: 926922-40-9 . It has a molecular weight of 211.06 . The IUPAC name for this compound is 4-bromo-5-methyl-1H-indazole .
Synthesis Analysis
The synthesis of 1H-indazole can be achieved through a [3 + 2] annulation approach from arynes and hydrazones . Under different reaction conditions, both N-tosylhydrazones and N-aryl/alkylhydrazones can be used to afford various indazoles .
Molecular Structure Analysis
The molecular formula of “4-Bromo-5-methyl-1H-indazole” is C8H7BrN2 . The InChI Code for this compound is 1S/C8H7BrN2/c1-5-2-3-7-6 (8 (5)9)4-10-11-7/h2-4H,1H3, (H,10,11) .
Chemical Reactions Analysis
The 1H-indazole skeleton can be constructed by a [3 + 2] annulation approach from arynes and hydrazones . Under different reaction conditions, both N-tosylhydrazones and N-aryl/alkylhydrazones can be used to afford various indazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-5-methyl-1H-indazole” include a density of 1.7±0.1 g/cm3 , a boiling point of 344.6±22.0 °C at 760 mmHg , and a flash point of 162.2±22.3 °C .
Scientific Research Applications
Regioselective Protection and Amine Coupling Reactions
Indazoles, including variants like "4-Bromo-5-methyl-1H-indazole", are used in regioselective protection and amine coupling reactions. These processes are crucial for creating novel derivatives for various applications in organic chemistry and potentially in drug development (Slade et al., 2009).
Corrosion Inhibition Properties
Indazoles and their derivatives, such as "4-Bromo-5-methyl-1H-indazole", have been investigated for their corrosion inhibition properties. These compounds can effectively protect metals like iron in acidic environments, which is valuable in industrial applications (Babić-Samardžija et al., 2005).
Chemical Synthesis and Modification
Studies have explored the chemical synthesis and modification of indazoles, including "4-Bromo-5-methyl-1H-indazole", focusing on their reactivity and the development of new compounds. These research efforts contribute to a broader understanding of their potential applications in medicinal chemistry and other fields (Rajesh Kumar et al., 2011).
Environmental Impact and Removal
Indazoles, including "4-Bromo-5-methyl-1H-indazole", have been studied for their environmental impact, particularly in water treatment and pollution contexts. Understanding the behavior of these compounds in water cycles and their removal from wastewater is crucial for environmental protection (Reemtsma et al., 2010).
Biological and Medicinal Chemistry Applications
"4-Bromo-5-methyl-1H-indazole" and its derivatives have been investigated for potential biological activities, including their role as enzyme inhibitors or modulators in biological systems. This research has implications for developing new therapeutic agents or understanding biological mechanisms (Mphahlele et al., 2020).
Safety And Hazards
properties
IUPAC Name |
4-bromo-5-methyl-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-5-2-3-7-6(8(5)9)4-10-11-7/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBLXBXPJJAZHDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)NN=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10657241 |
Source
|
| Record name | 4-Bromo-5-methyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10657241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-5-methyl-1H-indazole | |
CAS RN |
926922-40-9 |
Source
|
| Record name | 4-Bromo-5-methyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10657241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-5-methyl-1H-indazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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